Cas no 139781-14-9 (3-acetyl-6-bromo-4-phenyl-1,2-dihydroquinolin-2-one)

3-Acetyl-6-bromo-4-phenyl-1,2-dihydroquinolin-2-one is a brominated quinolinone derivative with a phenyl substituent at the 4-position and an acetyl group at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The bromine atom at the 6-position enhances reactivity for further functionalization, while the acetyl group provides a handle for derivatization. Its rigid quinolinone core contributes to structural stability, making it suitable for applications in medicinal chemistry and materials science. The compound’s well-defined structure and synthetic versatility make it a useful building block for heterocyclic chemistry research.

3-acetyl-6-bromo-4-phenyl-1,2-dihydroquinolin-2-one structure

139781-14-9 structure

Product Name:3-acetyl-6-bromo-4-phenyl-1,2-dihydroquinolin-2-one

CAS No:139781-14-9

MF:C₁₇H₁₂BrNO₂

MW:342.186683654785

MDL:MFCD00186623

CID:1281587

PubChem ID:678847

Update Time:2025-10-29

3-acetyl-6-bromo-4-phenyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Quinolinone, 3-acetyl-6-bromo-4-phenyl-
- 3-Acetyl-6-bromo-4-phenylquinolin-2(1H)-one
- 3-acetyl-6-bromo-4-phenyl-1,2-dihydroquinolin-2-one
- LS-06363
- SCHEMBL16112039
- SB72792
- D85401
- F0010-0416
- EN300-235769
- 3-ACETYL-6-BROMO-4-PHENYL-2(1H)-QUINOLINONE
- ALBB-020642
- 139781-14-9
- EU-0066520
- AKOS000636652
- FXROTDSWXRSXMK-UHFFFAOYSA-N
- A885946
- SR-01000397152
- SR-01000397152-1
- AB00666669-01
- MFCD00186623
- 3-Acetyl-6-bromo-4-phenyl-1H-quinolin-2-one
- C17H12BrNO2
- MDL： MFCD00186623
- Inchi： 1S/C17H12BrNO2/c1-10(20)15-16(11-5-3-2-4-6-11)13-9-12(18)7-8-14(13)19-17(15)21/h2-9H,1H3,(H,19,21)
- InChI Key： FXROTDSWXRSXMK-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=C(C(C)=O)C(N2)=O

Computed Properties

Exact Mass: 341.00516
Monoisotopic Mass: 341.00514g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 479
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 46.17

3-acetyl-6-bromo-4-phenyl-1,2-dihydroquinolin-2-one Pricemore >>

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TRC	A192655-100mg	3-Acetyl-6-bromo-4-phenylquinolin-2(1H)-one	139781-14-9		100mg	$ 95.00	2022-06-08
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